Cas no 2171970-03-7 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid
• CAS No: 2171970-03-7
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6073657
• PubChem ID: 165807746
• Update Time: 2025-05-28

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid
• EN300-1496401
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3-methylbutanoic acid
• 2171970-03-7

• Inchi： 1S/C26H25N3O5/c1-16(12-24(30)31)13-28-25(32)23-11-10-17(14-27-23)29-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,16,22H,12-13,15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WQFUQULZJQIIIB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid

Comprehensive Analysis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid (CAS No. 2171970-03-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid (CAS No. 2171970-03-7) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, drug discovery, and bioconjugation, making it a critical reagent for researchers and industry professionals.

The molecular structure of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid features an Fmoc group, which serves as a protective moiety for amines during solid-phase peptide synthesis (SPPS). This characteristic aligns with the growing demand for high-purity building blocks in biopharmaceutical development, particularly for therapies targeting cancer, autoimmune diseases, and metabolic disorders. The compound’s pyridine-based backbone further enhances its utility in designing small-molecule inhibitors and protease substrates.

Recent advancements in AI-driven drug design and computational chemistry have amplified interest in compounds like CAS No. 2171970-03-7. Researchers frequently search for "Fmoc-protected amino acids applications" or "peptide coupling reagents 2024," reflecting the need for innovative solutions in biomaterial engineering. The compound’s compatibility with automated synthesizers and green chemistry protocols also positions it as a sustainable choice for large-scale production.

From a synthetic chemistry perspective, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid exhibits excellent stability under standard N-terminal deprotection conditions, such as piperidine treatment. This property is crucial for multi-step peptide elongation, a process central to developing therapeutic peptides and antibody-drug conjugates (ADCs). Its methylbutanoic acid segment further contributes to hydrophobicity modulation, a key factor in optimizing drug bioavailability.

The compound’s relevance extends to diagnostic probe development, where its fluorescent Fmoc tag enables real-time monitoring of enzymatic activity. This aligns with trending topics like "precision medicine biomarkers" and "next-gen imaging agents." Additionally, its carboxylic acid functionality allows for facile crosslinking with nanoparticles or polymer scaffolds, addressing the surge in demand for targeted drug delivery systems.

Quality control of CAS No. 2171970-03-7 typically involves HPLC purification and mass spectrometry verification, ensuring compliance with GMP standards. As regulatory agencies emphasize impurity profiling, suppliers must provide detailed certificates of analysis (CoA)—a frequently searched term among pharmaceutical procurement specialists.

In summary, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid represents a versatile tool for modern life science research. Its intersection with peptide therapeutics, materials science, and diagnostic technology underscores its value in addressing contemporary challenges like personalized medicine and sustainable manufacturing.